Cas no 1806298-27-0 (Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate
• CAS No: 1806298-27-0
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5003299
• Update Time: 2025-10-30

Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO3/c1-3-18-11(17)10-5-9(19-12(13,14)15)4-8(6-16)7(10)2/h4-5H,3H2,1-2H3
• InChI Key： XBHSRNRDQFVEJW-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C)=C(C(=O)OCC)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate (CAS No. 1806298-27-0)

Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. With its unique molecular structure featuring a cyano group, methyl substituent, and trifluoromethoxy moiety, this compound exhibits remarkable chemical properties that make it invaluable for research and industrial applications. Its CAS number, 1806298-27-0, serves as a critical identifier for researchers and regulatory bodies.

The growing interest in fluorinated compounds and their applications in drug discovery has positioned Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate as a compound of high relevance. Fluorinated aromatic compounds are known for their enhanced metabolic stability and bioavailability, making them a hotspot in medicinal chemistry. Researchers are particularly interested in how the trifluoromethoxy group influences the compound's reactivity and interaction with biological targets, a topic frequently searched in academic databases and AI-driven research tools.

In agrochemical research, Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate is explored for its potential as a precursor to novel pesticides and herbicides. The cyano group and methyl substitution contribute to its ability to disrupt enzymatic processes in pests, a feature that aligns with the industry's demand for eco-friendly and targeted solutions. This aligns with trending searches on "sustainable agrochemicals" and "green chemistry," reflecting broader societal concerns about environmental impact.

From a synthetic chemistry perspective, the compound's versatility is evident in its use as a building block for more complex molecules. Its ester functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aspect is particularly appealing to researchers investigating structure-activity relationships (SAR), a frequently searched term in computational chemistry and drug design forums.

The compound's physicochemical properties, such as its solubility, melting point, and stability under various conditions, are critical for its practical applications. Recent studies have focused on optimizing these properties through minor structural modifications, a topic that resonates with queries like "how to improve compound solubility" or "enhancing thermal stability of fluorinated esters." These inquiries highlight the compound's relevance in solving real-world formulation challenges.

In material science, Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate has shown promise as a monomer for specialty polymers. The incorporation of trifluoromethoxy groups into polymer backbones can impart unique characteristics such as chemical resistance and low surface energy, making them suitable for coatings and electronic materials. This connects with popular searches on "advanced polymer materials" and "fluorinated coatings," reflecting industrial needs for high-performance materials.

Analytical methods for characterizing Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate, including NMR, HPLC, and mass spectrometry, are well-documented. These techniques are essential for quality control and regulatory compliance, addressing common search queries like "how to analyze fluorinated benzoates" or "validation methods for specialty chemicals." The availability of such data underscores the compound's well-established role in research and development.

Looking ahead, the demand for Ethyl 3-cyano-2-methyl-5-(trifluoromethoxy)benzoate is expected to rise, driven by its multifaceted applications and the broader trend toward fluorinated compounds in science and industry. Its compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, further enhances its appeal. As researchers continue to explore its potential, this compound is poised to remain a key player in innovation across multiple disciplines.